Cas no 13973-15-4 (2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one)

• Product Name: 2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one
• CAS No: 13973-15-4
• MF: C₄H₂F₄N₂OS
• MW: 202.130093097687
• MDL: MFCD00662376
• CID: 120058
• PubChem ID: 535730
• Update Time: 2025-06-08

2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one
• 2-AMINO-5-FLUORO-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1,3-THIAZOL-4-ONE
• 4(5H)-Thiazolone,2-amino-5-fluoro-5-(trifluoromethyl)-
• 2-Amino-4-oxo-5-perfluoromethylthiazoline
• 2-Amino-5-fluoro-5-(trifluoromethyl)-1,3-thiazol-4(5H)-one
• 2-amino-5-fluoro-5-(trifluoromethyl)-1,3-thiazolin-4-one
• 2-amino-5-fluoro-5-trifluoromethyl-thiazol-4-one
• AC1LBH9V
• CTK4C1920
• AKOS001028147
• HZDNXMIRSSYJFL-UHFFFAOYSA-N
• PS-6518
• A807581
• SR-01000451427-1
• AKOS016877534
• 2-Amino-5-fluoro-5-(trifluoromethyl)-1,3-thiazol-4(5H)-one #
• 13973-15-4
• 2-azanyl-5-fluoranyl-5-(trifluoromethyl)-1,3-thiazol-4-one
• Z56799350
• DTXSID00336710
• 2-amino-5-fluoro-5-(trifluoromethyl)-4-thiazolone
• 2-amino-5-fluoro-5-(trifluoromethyl)-1,3-thiazol-4-one
• SR-01000451427
• 5-trifluoromethyl-5-fluoro-2-amino-4-oxothiazoline

• MDL： MFCD00662376
• Inchi： 1S/C4H2F4N2OS/c5-3(4(6,7)8)1(11)10-2(9)12-3/h(H2,9,10,11)
• InChI Key： HZDNXMIRSSYJFL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C1(C(F)(F)F)F)=O

Computed Properties

• Exact Mass: 201.98246
• Monoisotopic Mass: 201.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.94
• Boiling Point: 188.7°Cat760mmHg
• Flash Point: 67.9°C
• Refractive Index: 1.539
• PSA: 55.45

2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Risk Phrases：R20/21/22-36/37/38
• Safety Term：S26-36

Additional information on 2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one

Comprehensive Overview of 2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one (CAS No. 13973-15-4)

2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one (CAS No. 13973-15-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique structural features, including a fluoro and trifluoromethyl substitution, which enhance its reactivity and potential applications. The compound's molecular formula, C₄H₂F₄N₂OS, reflects its complexity and versatility in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their pivotal role in drug discovery and material science. 2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one is no exception, as its electron-withdrawing groups (e.g., trifluoromethyl) contribute to improved metabolic stability and bioavailability—a hot topic in medicinal chemistry. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes or receptors involved in disease pathways.

The synthesis of CAS No. 13973-15-4 often involves multi-step reactions, including cyclization and fluorination processes. A common query among chemists is: "What are the optimal conditions for synthesizing 2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one with high yield?" Studies suggest that controlled temperature and selective catalysts are critical to minimizing side products. Additionally, the compound's solubility in polar solvents like DMSO or methanol makes it suitable for further derivatization.

From an SEO perspective, users frequently search for terms like "thiazole derivatives applications", "fluoro-substituted heterocycles", and "CAS 13973-15-4 supplier". Addressing these queries, this compound is explored for its role in developing antiviral agents and herbicides, aligning with global trends in sustainable agriculture and pandemic preparedness. Its mechanism of action often involves interference with nucleic acid synthesis or protein function, making it a candidate for further structure-activity relationship (SAR) studies.

Environmental and safety considerations are also paramount. While 2-Amino-5-fluoro-5-(trifluoromethyl)thiazol-4(5H)-one is not classified as hazardous under standard regulations, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This aligns with the growing emphasis on green chemistry and workplace safety in industrial settings.

In summary, CAS No. 13973-15-4 represents a promising scaffold in organic synthesis and drug development. Its fluorine-rich structure offers unique advantages, and ongoing research aims to unlock its full potential. For those seeking high-purity samples, reputable suppliers often provide detailed analytical certificates (e.g., HPLC, NMR) to ensure quality—a key concern for procurement specialists.